(E)-2-(3-(3,4-Dimethoxyphenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
(E)-2-(3-(3,4-Dimethoxyphenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
112282-18-5
VCID:
VC0375819
InChI:
InChI=1S/C20H21NO5S/c1-25-14-9-7-12(11-15(14)26-2)8-10-17(22)21-19-18(20(23)24)13-5-3-4-6-16(13)27-19/h7-11H,3-6H2,1-2H3,(H,21,22)(H,23,24)/b10-8+
SMILES:
COC1=C(C=C(C=C1)C=CC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)O)OC
Molecular Formula:
C20H21NO5S
Molecular Weight:
387.5g/mol
(E)-2-(3-(3,4-Dimethoxyphenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
CAS No.: 112282-18-5
Main Products
VCID: VC0375819
Molecular Formula: C20H21NO5S
Molecular Weight: 387.5g/mol
![(E)-2-(3-(3,4-Dimethoxyphenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid - 112282-18-5](/images/no_structure.jpg)
| CAS No. | 112282-18-5 |
|---|---|
| Product Name | (E)-2-(3-(3,4-Dimethoxyphenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid |
| Molecular Formula | C20H21NO5S |
| Molecular Weight | 387.5g/mol |
| IUPAC Name | 2-[[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
| Standard InChI | InChI=1S/C20H21NO5S/c1-25-14-9-7-12(11-15(14)26-2)8-10-17(22)21-19-18(20(23)24)13-5-3-4-6-16(13)27-19/h7-11H,3-6H2,1-2H3,(H,21,22)(H,23,24)/b10-8+ |
| Standard InChIKey | BSIRTWIPKKFSKD-CSKARUKUSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)/C=C/C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)O)OC |
| SMILES | COC1=C(C=C(C=C1)C=CC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)O)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C=CC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)O)OC |
| PubChem Compound | 1034476 |
| Last Modified | Nov 11 2021 |
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